Cas no 421-48-7 (Propane,1,1,1,2-tetrafluoro-)

• Product Name: Propane,1,1,1,2-tetrafluoro-
• CAS No: 421-48-7
• MF: C₃H₄F₄
• MW: 116.057475090027
• CID: 324842
• PubChem ID: 12583891
• Update Time: 2025-10-29

Propane,1,1,1,2-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,1,2-tetrafluoro-
• 1,1,1,2-TETRAFLUOROPROPANE
• PKLPRWBVQPHGTR-UHFFFAOYSA-N
• Propane, 1,1,1,2-tetrafluoro-
• 421-48-7
• tetrafluoropropane
• DTXSID90503373
• AKOS006345301
• SCHEMBL24871

• Inchi： 1S/C3H4F4/c1-2(4)3(5,6)7/h2H,1H3
• InChI Key： INEMUVRCEAELBK-UHFFFAOYSA-N
• SMILES： FC(C)C(F)(F)F

Computed Properties

• Exact Mass: 116.02492
• Monoisotopic Mass: 116.02491278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2584 (estimate)
• Boiling Point: 4.44°C (estimate)
• Refractive Index: 1.2774 (estimate)
• PSA: 0

Propane,1,1,1,2-tetrafluoro- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Propane,1,1,1,2-tetrafluoro-

Propane, 1,1,1,2-Tetrafluoro- (CAS No. 421-48-7)

Propane, 1,1,1,2-tetrafluoro-, also known by its CAS registry number CAS No. 421-48-7, is a fluorinated hydrocarbon compound that has garnered significant attention in various industrial and scientific applications. This compound is a derivative of propane, where four of the hydrogen atoms are replaced by fluorine atoms at specific positions on the carbon chain. The chemical structure of this compound is represented as CF3-CF2-H. Due to its unique chemical properties and stability under certain conditions, it has found applications in fields ranging from refrigeration to medical imaging.

The synthesis of propane, 1,1,1,2-tetrafluoro- typically involves the fluorination of propane using various methods such as electrochemical fluorination or nucleophilic substitution reactions. Recent advancements in fluorination techniques have improved the yield and purity of this compound. According to a study published in the Journal of Fluorine Chemistry in 2023, the use of novel catalysts has significantly enhanced the efficiency of this process.

In terms of physical properties, propane, 1,1,1,2-tetrafluoro- is a colorless gas at room temperature with a boiling point of approximately -35°C. Its low boiling point makes it suitable for use in refrigeration systems where efficient cooling is required. Additionally, its chemical stability under normal conditions makes it a preferred choice for applications where long-term performance is critical.

The environmental impact of CAS No. 421-48-7 has been a topic of recent research. Studies have shown that while it is not classified as an ozone-depleting substance like some chlorofluorocarbons (CFCs), its global warming potential (GWP) is still a concern. According to a report by the Intergovernmental Panel on Climate Change (IPCC) in 2023, the GWP of this compound is estimated to be around 500 over a 100-year period. This has led to efforts to develop alternatives with lower environmental footprints.

In the medical field, propane, 1,1,1,2-tetrafluoro- has been explored as a potential contrast agent for magnetic resonance imaging (MRI). Its ability to alter the relaxation times of hydrogen nuclei in biological tissues makes it useful for enhancing image resolution. A recent clinical trial published in Radiology magazine demonstrated promising results in improving diagnostic accuracy for certain types of tumors.

The industrial applications of this compound are vast and continue to expand with ongoing research. In addition to refrigeration and medical imaging, it is also used as an intermediate in the synthesis of other fluorinated compounds and materials with specialized properties. For instance, it plays a role in the production of high-performance polymers used in aerospace and electronics industries.

Safety considerations are paramount when handling CAS No. 421-48-7. Although it is not classified as highly toxic or flammable under normal conditions, exposure to high concentrations can cause respiratory irritation. Proper ventilation and personal protective equipment are recommended during its use and storage.

In conclusion, propane, (CAS No. 421-48-7), remains a versatile compound with significant potential across multiple industries. As research continues to uncover new applications and improve its production processes,propane, tetrafluoro-, will likely play an even more prominent role in technological advancements.